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Compound of Interest

Compound Name: 2,6-Dichloro-4-methylnicotinonitrile

Cat. No.: B1293653

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of 2,6-Dichloro-4-methylnicotinonitrile (CAS No. 875-35-4).
Adherence to these procedures is essential for ensuring the safety of all laboratory personnel
and maintaining a secure research environment.

2,6-Dichloro-4-methylnicotinonitrile is a halogenated organic compound recognized for its
use as an intermediate in the synthesis of various pharmaceutical and agricultural compounds.
[1] However, it presents significant health hazards, being toxic if swallowed, harmful in contact
with skin or if inhaled, and capable of causing severe skin irritation and serious eye damage.[2]
Meticulous planning and execution of safety procedures are therefore paramount when working
with this substance.

Essential Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against accidental exposure. The
following table summarizes the recommended PPE for handling 2,6-Dichloro-4-
methylnicotinonitrile, categorized by the level of protection required for different laboratory
operations.
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Incidental Contact (e.g.,
Extended Contact (e.g.,

PPE Component weighing, preparing . .
. synthesis, purification)
solutions)
) Nitrile gloves (double-gloving Viton™ or Polyvinyl Alcohol

Hand Protection

recommended)[3][4] (PVA) gloves|[3][5]

) Safety glasses with side Chemical splash goggles and

Eye/Face Protection ) )

shields a face shield

Chemical-resistant apron over

Body Protection Laboratory coat
a laboratory coat

Not generally required if
Respiratory Protection handled in a certified chemical

fume hood

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 2,6-Dichloro-4-methylnicotinonitrile will minimize the risk
of exposure. The following workflow outlines the essential steps for safe manipulation of this
compound.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://ehs.berkeley.edu/glove-selection-guide
https://wellbefore.com/blogs/news/gloves-types-for-hazardous-chemicals
https://ehs.berkeley.edu/glove-selection-guide
https://ohsonline.com/~/media/d4529d61de164b74ba3bac8443d099e8.pdf
https://www.benchchem.com/product/b1293653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Proceed to handling

(Handling in Fume Hood)

fter handling

(Decontamination)

Store unused chemical Dispose of waste

(Waste Disposal)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling 2,6-
Dichloro-4-methylnicotinonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293653#personal-protective-equipment-for-
handling-2-6-dichloro-4-methylnicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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